Cas no 123237-30-9 (Avermectin A1a,3'',5-di-O-demethyl-, (8Z)- (9CI))

• Product Name: Avermectin A1a,3'',5-di-O-demethyl-, (8Z)- (9CI)
• CAS No: 123237-30-9
• MF: C₄₇H₇₀O₁₄
• MW: 859.050316333771
• CID: 222259
• PubChem ID: 6442826
• Update Time: 2025-04-19

Avermectin A1a,3'',5-di-O-demethyl-, (8Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Avermectin A1a,3'',5-di-O-demethyl-, (8Z)- (9CI)
• (8Z)-3'',5-di-O-demethylavermectin A1a
• 3'-Desmethylavermectin-B1a
• 123237-30-9
• 99965-56-7
• Avermectin A1a, 3'',5-di-O-demethyl-, (8Z)-

• Inchi： 1S/C47H70O14/c1-10-24(2)42-27(5)16-17-46(61-42)22-33-19-32(60-46)15-14-26(4)41(58-38-21-36(53-9)43(30(8)56-38)59-37-20-35(48)40(50)29(7)55-37)25(3)12-11-13-31-23-54-44-39(49)28(6)18-34(45(51)57-33)47(31,44)52/h11-14,16-18,24-25,27,29-30,32-44,48-50,52H,10,15,19-23H2,1-9H3/b12-11+,26-14+,31-13+
• InChI Key： NMYAMGXEEBGVHH-VOPGCZCJSA-N
• SMILES： O1CC2=CC=CC(C)C(C(C)=CCC3CC(CC4(C=CC(C)C(C(C)CC)O4)O3)OC(C3C=C(C)C(C1C32O)O)=O)OC1CC(C(C(C)O1)OC1CC(C(C(C)O1)O)O)OC |c:2,t:4,10|

Computed Properties

• Exact Mass: 858.47655690g/mol
• Monoisotopic Mass: 858.47655690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 61
• Rotatable Bond Count: 7
• Complexity: 1710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 20
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 181Ų